![molecular formula C14H13Cl2NO3S B4653358 1-(2,6-dichlorophenyl)-N-(4-methoxyphenyl)methanesulfonamide](/img/structure/B4653358.png)
1-(2,6-dichlorophenyl)-N-(4-methoxyphenyl)methanesulfonamide
Overview
Description
1-(2,6-dichlorophenyl)-N-(4-methoxyphenyl)methanesulfonamide, also known as DCM, is a sulfonamide-based compound that has gained attention in the scientific community due to its potential applications in various fields. DCM is a white crystalline solid that is insoluble in water and has a melting point of 189-191°C.
Mechanism of Action
The mechanism of action of 1-(2,6-dichlorophenyl)-N-(4-methoxyphenyl)methanesulfonamide is not fully understood. However, it is believed to inhibit the activity of carbonic anhydrase IX, an enzyme that is overexpressed in various cancer cells. This inhibition leads to a decrease in the pH of the tumor microenvironment, which in turn inhibits the growth and proliferation of cancer cells.
Biochemical and Physiological Effects
This compound has been found to have various biochemical and physiological effects. It has been shown to inhibit the activity of carbonic anhydrase IX, which plays a crucial role in the regulation of pH in various tissues. This compound has also been found to induce apoptosis in cancer cells, which is the programmed cell death of cancer cells. Furthermore, this compound has been found to inhibit the migration and invasion of cancer cells, which is a crucial step in cancer metastasis.
Advantages and Limitations for Lab Experiments
1-(2,6-dichlorophenyl)-N-(4-methoxyphenyl)methanesulfonamide has several advantages for lab experiments. It is a well-established compound with a known synthesis method, making it easy to obtain and use in experiments. This compound has also been extensively studied, and its mechanism of action is well-understood. However, this compound has some limitations for lab experiments. It is insoluble in water, which can make it difficult to use in aqueous solutions. Additionally, this compound has been found to have some toxicity, which can limit its use in certain experiments.
Future Directions
There are several future directions for research on 1-(2,6-dichlorophenyl)-N-(4-methoxyphenyl)methanesulfonamide. One potential direction is to investigate its potential as a therapeutic agent for cancer treatment. Further studies are needed to determine the optimal dosage and administration method for this compound in cancer therapy. Another potential direction is to investigate the use of this compound in other scientific research areas, such as neuroscience and microbiology. Finally, further studies are needed to investigate the toxicity of this compound and its potential side effects in vivo.
Conclusion
In conclusion, this compound is a sulfonamide-based compound that has gained attention in the scientific community due to its potential applications in various fields. This compound has been extensively studied for its potential applications in cancer research, and its mechanism of action is well-understood. This compound has several advantages for lab experiments, including its well-established synthesis method and known mechanism of action. However, this compound has some limitations for lab experiments, including its insolubility in water and potential toxicity. There are several future directions for research on this compound, including investigating its potential as a therapeutic agent for cancer treatment and investigating its use in other scientific research areas.
Scientific Research Applications
1-(2,6-dichlorophenyl)-N-(4-methoxyphenyl)methanesulfonamide has been extensively studied for its potential applications in various scientific research areas. One of the most significant applications of this compound is in the field of cancer research. It has been found to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. This compound has also been found to induce apoptosis in cancer cells, making it a potential candidate for cancer therapy.
properties
IUPAC Name |
1-(2,6-dichlorophenyl)-N-(4-methoxyphenyl)methanesulfonamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13Cl2NO3S/c1-20-11-7-5-10(6-8-11)17-21(18,19)9-12-13(15)3-2-4-14(12)16/h2-8,17H,9H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WDSGTIWFAFVLOG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)NS(=O)(=O)CC2=C(C=CC=C2Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13Cl2NO3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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